Cas no 2229376-72-9 (2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine)
2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine
- 2229376-72-9
- EN300-1778497
- 2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine
-
- Inchi: 1S/C11H21N3O/c1-9(2)6-14-7-10(5-13-14)11(3,8-12)15-4/h5,7,9H,6,8,12H2,1-4H3
- InChI Key: MINJAIFWSBLNNV-UHFFFAOYSA-N
- SMILES: O(C)C(C)(CN)C1C=NN(C=1)CC(C)C
Computed Properties
- Exact Mass: 211.168462302g/mol
- Monoisotopic Mass: 211.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 53.1Ų
2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1778497-0.05g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1778497-0.1g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1778497-0.25g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1778497-0.5g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1778497-1.0g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 1g |
$1485.0 | 2023-05-27 | ||
| Enamine | EN300-1778497-2.5g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1778497-5.0g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 5g |
$4309.0 | 2023-05-27 | ||
| Enamine | EN300-1778497-10.0g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 10g |
$6390.0 | 2023-05-27 | ||
| Enamine | EN300-1778497-1g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1778497-5g |
2-methoxy-2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propan-1-amine |
2229376-72-9 | 5g |
$4309.0 | 2023-09-20 |
2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine
Introduction to 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine (CAS No. 2229376-72-9)
2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine, identified by its CAS number 2229376-72-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrazole core substituted with a methoxy group and an isobutyl side chain, has garnered attention due to its structural complexity and potential biological activity. The pyrazole scaffold is well-documented for its role in drug discovery, particularly in the development of immunomodulators, anti-inflammatory agents, and antimicrobial compounds. The presence of the isobutyl substituent and the methoxy group introduces unique electronic and steric properties that may influence its interaction with biological targets.
The synthesis of 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine involves multi-step organic transformations, including condensation reactions, alkylation, and functional group modifications. The precise stereochemistry of the isobutyl side chain is critical for its biological efficacy, necessitating careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound, facilitating further exploration of its pharmacological properties.
In recent years, there has been growing interest in heterocyclic compounds like pyrazoles due to their versatility in drug design. The pyrazole core is known for its ability to engage with various biological receptors and enzymes, making it a valuable scaffold for developing novel therapeutics. The methoxy group in 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine can modulate the compound's lipophilicity and metabolic stability, which are crucial factors in drug development. Additionally, the isobutyl substituent may enhance binding affinity by introducing steric hindrance or improving hydrophobic interactions with target proteins.
Current research in the field of medicinal chemistry has highlighted the potential of pyrazole derivatives as candidates for treating a wide range of diseases. For instance, studies have demonstrated that certain pyrazole-based compounds exhibit anti-inflammatory effects by inhibiting key enzymes such as COX and LOX. Furthermore, pyrazoles have shown promise in combating microbial infections due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The unique structural features of 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine make it a promising candidate for further investigation in these areas.
The pharmacokinetic profile of 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine is another critical aspect that requires detailed study. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical development. Computational modeling techniques, including molecular docking and pharmacokinetic simulations, can provide valuable insights into how this compound behaves within biological systems. These tools help researchers predict potential side effects and optimize dosing regimens before moving into preclinical and clinical trials.
Preclinical studies have begun to explore the biological activity of 2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylylpropanamidine (CAS No. 2229376729) using both in vitro and in vivo models. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. However, more comprehensive studies are needed to confirm these observations and to identify any potential toxicities or adverse effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for unraveling the full therapeutic potential of this molecule.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and innovation. The synthesis and characterization of compounds like CAS No 2229376729 (CAS No 2229376729) exemplify the importance of integrating synthetic chemistry with biological research to discover new treatments for human diseases. As our understanding of molecular interactions continues to evolve, compounds such as this one will play a crucial role in shaping the future of medicine.
In conclusion,CAS No 2229376729 (CAS No 2229376729) represents a fascinating example of how structural modifications can lead to novel pharmacological entities with potential therapeutic value. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at treating inflammatory disorders,cancer,and other diseases where pyrazole derivatives have shown promise.
2229376-72-9 (2-methoxy-2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)